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Compound of Interest

Compound Name:
4-Fluoro-3,5-

dimethylbenzaldehyde

Cat. No.: B1314861 Get Quote

An In-depth Technical Guide to 4-Fluoro-3,5-dimethylbenzaldehyde

This technical guide provides a comprehensive overview of 4-Fluoro-3,5-
dimethylbenzaldehyde, a fluorinated aromatic aldehyde. It is intended for researchers,

scientists, and professionals in drug development and organic synthesis. This document details

the compound's core properties, provides illustrative experimental protocols, and includes a

visualization of its chemical structure.

Core Properties and Data
4-Fluoro-3,5-dimethylbenzaldehyde is a substituted aromatic aldehyde. The presence of a

fluorine atom and two methyl groups on the benzene ring influences its chemical reactivity and

makes it a valuable intermediate in the synthesis of complex organic molecules, including

pharmaceuticals and agrochemicals.

Quantitative Data Summary
The key physicochemical properties of 4-Fluoro-3,5-dimethylbenzaldehyde are summarized

in the table below for easy reference.
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Property Value Citations

Molecular Formula C₉H₉FO [1][2][3][4][5][6]

Molecular Weight 152.17 g/mol [1][2][4]

CAS Number 363134-35-4 [1][2][3][4][6]

Physical Form Solid

SMILES O=CC1=CC(C)=C(F)C(C)=C1 [1][4]

Chemical Structure
The structure of 4-Fluoro-3,5-dimethylbenzaldehyde consists of a central benzene ring

substituted with a formyl group (-CHO), a fluorine atom at position 4, and two methyl groups (-

CH₃) at positions 3 and 5.

Caption: Chemical structure of 4-Fluoro-3,5-dimethylbenzaldehyde.

Experimental Protocols
While specific, detailed experimental protocols for the synthesis and analysis of 4-Fluoro-3,5-
dimethylbenzaldehyde are not widely available in public literature, general methodologies for

similar substituted benzaldehydes can be applied. The following protocols are illustrative and

should be adapted and optimized based on specific laboratory conditions and safety standards.

General Synthesis of a Substituted Benzaldehyde
(Illustrative)
The synthesis of aromatic aldehydes can often be achieved through the oxidation of the

corresponding benzyl alcohol. A common method involves the use of a mild oxidizing agent like

Pyridinium chlorochromate (PCC).

Workflow for Synthesis:
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Dissolve corresponding benzyl alcohol
in dichloromethane (DCM)

Add Pyridinium Chlorochromate (PCC)
and stir at room temperature

Monitor reaction progress
using Thin Layer Chromatography (TLC)

Dilute with DCM and filter
through silica gel to remove chromium salts

Wash organic layer with NaHCO₃

and brine

Dry organic layer over
anhydrous MgSO₄

Filter and concentrate
under reduced pressure

Purify crude product via
column chromatography

Click to download full resolution via product page

Caption: General workflow for the synthesis of a substituted benzaldehyde.

Detailed Steps:
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Reaction Setup: The corresponding substituted benzyl alcohol is dissolved in a suitable

solvent, such as dichloromethane (DCM), in a reaction vessel.

Oxidation: Pyridinium chlorochromate (PCC) is added to the solution, and the mixture is

stirred at room temperature.

Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC)

until the starting material is consumed.

Work-up: Upon completion, the reaction mixture is diluted with DCM and passed through a

short plug of silica gel to remove chromium salts.

Extraction: The organic layer is washed sequentially with a saturated sodium bicarbonate

(NaHCO₃) solution and then with brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate

(MgSO₄), filtered, and the solvent is removed under reduced pressure.

Purification: The resulting crude product can be further purified by column chromatography

on silica gel to yield the pure aldehyde.

Quality Control and Analysis
The identity and purity of the synthesized 4-Fluoro-3,5-dimethylbenzaldehyde can be

confirmed using standard analytical techniques.

General Analytical Workflow:

Analytical Techniques

Prepare dilute solution of
4-Fluoro-3,5-dimethylbenzaldehyde

Acquire ¹H and ¹³C NMR spectra
(Solvent: CDCl₃)

Structural Confirmation

Inject into GC-MS system

Purity & MW Confirmation

Inject into HPLC system

Quantitative Purity Analysis
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Caption: General workflow for the analytical characterization of the compound.

Instrumentation and Methodology:

Nuclear Magnetic Resonance (NMR) Spectroscopy: A small sample of the compound is

dissolved in a deuterated solvent (e.g., CDCl₃). ¹H NMR and ¹³C NMR spectra are acquired

to confirm the chemical structure. The chemical shifts, signal integrations, and coupling

patterns should be consistent with the structure of 4-Fluoro-3,5-dimethylbenzaldehyde.

Gas Chromatography-Mass Spectrometry (GC-MS): A dilute solution of the sample in a

volatile organic solvent is prepared and injected into the GC-MS system. This technique

helps to determine the purity of the compound and confirms its molecular weight from the

mass spectrum.

High-Performance Liquid Chromatography (HPLC): For precise quantitative purity analysis, a

suitable HPLC method should be developed. This involves selecting an appropriate column,

mobile phase, and detector to achieve good separation and quantification of the target

compound and any impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Fluoro-3,5-dimethylbenzaldehyde structure and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1314861#4-fluoro-3-5-dimethylbenzaldehyde-
structure-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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